N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H12N6O2S/c24-16(13-10-26-17(21-13)12-8-18-6-7-19-12)20-9-14-22-15(23-25-14)11-4-2-1-3-5-11/h1-8,10H,9H2,(H,20,24)
• InChI Key: ZYLQWBWNZHSASY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CSC(=N3)C4=NC=CN=C4
• Molecular Formula: C17H12N6O2S
• Molecular Weight: 364.4 g/mol

Description

“N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide” is a complex organic compound. It contains an oxadiazole ring, which is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. Oxadiazole derivatives are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of oxadiazole derivatives can be achieved through various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is characterized by the presence of a five-membered heterocyclic ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Mechanism of Action

While the specific mechanism of action for “N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide” is not mentioned in the retrieved papers, oxadiazole derivatives are known to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity, etc. as reported in the literature.

Future Directions

The future directions for “N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide” and related compounds could involve further exploration of their biological activities and potential applications. For instance, some 1,2,4-oxadiazole derivatives have been recognized as potential inhibitors of human carbonic anhydrase isoforms related to cancer therapy. Additionally, these compounds could be further optimized and evaluated for their potential as antiviral molecules.